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Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806 Get Quote

An In-Depth Technical Guide to the Solubility of Calcium Azide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium azide in

various organic solvents. An understanding of its solubility is crucial for applications in the

synthesis of energetic materials, as a precursor in "click chemistry," and in the development of

novel compounds for pharmaceutical research. This document collates available quantitative

solubility data, presents detailed experimental methodologies for its determination, and

visualizes the procedural workflow.

Physicochemical Properties of Calcium Azide
Calcium azide, with the chemical formula Ca(N₃)₂, is a colorless, rhombic crystalline solid. It is

an inorganic salt known for its energetic properties and sensitivity to shock and heat. Key

physicochemical properties are summarized below:

Molecular Formula: Ca(N₃)₂

Molar Mass: 124.12 g/mol

Appearance: Colorless rhombic crystals

Melting Point: 100 °C (decomposes at 150 °C)
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Key Applications: Synthesis of energetic materials, precursor for organic synthesis via click

chemistry.[1]

Due to its potentially explosive nature, handling calcium azide requires stringent safety

protocols.

Quantitative Solubility Data
The solubility of calcium azide in organic solvents is generally limited. The available

quantitative data is summarized in the table below. It is important to note that for many organic

solvents, calcium azide is considered insoluble.

Solvent Temperature (°C)
Solubility (g / 100 g
of solvent)

Reference

Ethanol 16 0.211 [2]

Acetone Not specified Insoluble [2]

Diethyl Ether Not specified Insoluble [2]

Qualitative assessments describe calcium azide as "slightly soluble" in ethanol and "insoluble"

in ether and acetone.[3][4] For applications requiring enhanced azide ion mobility, polar aprotic

solvents such as DMF and DMSO have been suggested, although quantitative data is not

readily available.[1]

Experimental Protocols for Solubility Determination
A precise determination of calcium azide solubility in a specific organic solvent is critical for

many research and development applications. The following is a detailed experimental protocol

adapted from established methods for inorganic salts. The gravimetric method is presented

here due to its reliability and directness.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution of calcium azide, separating a known

volume of the solution, evaporating the solvent, and weighing the remaining solute.
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Materials and Equipment:

Calcium azide (Ca(N₃)₂)

Anhydrous organic solvent of interest

Thermostatically controlled shaker or water bath

Analytical balance (readable to at least 0.1 mg)

Volumetric flasks and pipettes (Class A)

Syringe filters (0.2 μm, compatible with the solvent)

Drying oven

Desiccator

Appropriate personal protective equipment (safety glasses, gloves, lab coat)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of calcium azide to a known volume of the organic solvent in a

sealed, screw-cap vial. The presence of undissolved solid is crucial to ensure the solution

is saturated.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation is reached.

Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.
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Carefully withdraw a precise volume (e.g., 10.00 mL) of the supernatant using a volumetric

pipette. It is important to avoid disturbing the settled solid.

Immediately filter the withdrawn aliquot through a syringe filter into a pre-weighed, dry

evaporating dish. This step removes any suspended microcrystals.

Solvent Evaporation and Mass Determination:

Place the evaporating dish in a well-ventilated fume hood to allow the solvent to

evaporate. Gentle heating in a drying oven at a temperature well below the decomposition

temperature of calcium azide (150 °C) can accelerate this process.

Once the solvent has completely evaporated, transfer the evaporating dish to a desiccator

to cool to room temperature.

Weigh the evaporating dish with the dried calcium azide residue on an analytical balance.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility:

The solubility (S) is calculated using the following formula:

S (g / 100 g of solvent) = [(mass of dish + residue) - (mass of empty dish)] / (volume of

aliquot × density of solvent) × 100

Safety Precautions:

All manipulations involving calcium azide should be conducted in a well-ventilated fume

hood.

Avoid friction, grinding, and impact, as calcium azide is shock-sensitive.

Use appropriate personal protective equipment at all times.

Dispose of calcium azide waste according to established safety protocols for energetic

materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of calcium azide.

Start Prepare Saturated Solution
(Excess Ca(N₃)₂ in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation) Settle Excess Solid Withdraw Known Volume

of Supernatant
Filter Through Syringe Filter

(0.2 µm)
Evaporate Solvent
(Gentle Heating) Dry Residue to Constant Mass Weigh Dried Residue Calculate Solubility End

Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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